Cas no 431-44-7 (Methyl 2,2-dichloro-2-fluoroacetate)

• Product Name: Methyl 2,2-dichloro-2-fluoroacetate
• CAS No: 431-44-7
• MF: C₃H₃Cl₂FO₂
• MW: 160.959122896194
• CID: 2827520
• PubChem ID: 13612258
• Update Time: 2025-04-21

Methyl 2,2-dichloro-2-fluoroacetate Chemical and Physical Properties

Names and Identifiers

• Dichloro-fluoro-acetic acid methyl ester
• DTXSID30545010
• methyl fluorodichloroacetate
• 994-107-8
• SCHEMBL3592898
• METHYL DICHLOROFLUOROACETATE
• EN300-7563633
• 431-44-7
• methyl dichloro(fluoro)acetate
• methyl dichloro-fluoroacetate
• acetic acid, 2,2-dichloro-2-fluoro-, methyl ester
• AKOS025213160
• me-thyl dichlorofluoroacetate
• Methyl 2,2-dichloro-2-fluoroacetate

• Inchi： 1S/C3H3Cl2FO2/c1-8-2(7)3(4,5)6/h1H3
• InChI Key： CXTXQBGWWMWLCK-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OC)(F)Cl

Computed Properties

• Exact Mass: 159.9494129Da
• Monoisotopic Mass: 159.9494129Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų